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Compound of Interest

Compound Name: Ethyl 2-(dimethylamino)acetate

Cat. No.: B1347004 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(dimethylamino)acetate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Ethyl 2-(dimethylamino)acetate (CAS No: 1421-89-2). The

following information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 2-(dimethylamino)acetate is a flammable liquid and vapor that can cause skin irritation,

and serious eye irritation, and may cause an allergic skin reaction. Some sources indicate it

may cause severe skin burns and eye damage. It is crucial to use appropriate personal

protective equipment to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

To prevent eye contact which

can cause serious irritation or

burns.[1]

Skin Protection

Wear appropriate protective

gloves (e.g., butyl-rubber with

a breakthrough time of 480

min and 0.7 mm thickness)

and protective clothing to

prevent skin exposure.[1][3]

To prevent skin contact which

can cause irritation, burns, or

allergic reactions.[1][4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded,

if irritation is experienced, or

when vapors/aerosols are

generated.[1][5]

To prevent inhalation of vapors

which can cause respiratory

tract irritation.[1][5]

Operational Plan for Safe Handling
Adherence to a strict operational workflow is paramount when handling Ethyl 2-
(dimethylamino)acetate.

Step-by-Step Handling Protocol:

Preparation:

Ensure a safety shower and eyewash station are readily accessible and in close proximity

to the workstation.[5]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][5]

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks.[1]
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Use spark-proof tools and explosion-proof equipment.[1][6]

Ground and bond containers when transferring the material to prevent static discharge.[6]

Handling:

Avoid all direct contact with the chemical. Do not get it in your eyes, on your skin, or on

your clothing.[2][5]

Do not breathe in gas, fumes, vapor, or spray.[5]

Wear the recommended personal protective equipment at all times.

Wash hands and any exposed skin thoroughly after handling.[1][6]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammables.[1][6]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and reducing agents.[1][2]

Store in a locked-up area accessible only to qualified or authorized personnel.[3]

Disposal Plan
Proper disposal of Ethyl 2-(dimethylamino)acetate and its containers is critical to prevent

environmental contamination and ensure safety.

Step-by-Step Disposal Protocol:

Waste Collection:

Leave the chemical in its original container. Do not mix it with other waste.

For spills, absorb the material with an inert substance like vermiculite, sand, or earth and

place it in a suitable, closed container for disposal.[5]
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Container Handling:

Handle uncleaned, empty containers as you would the product itself.

Final Disposal:

Dispose of the waste material through an approved waste disposal plant.[1]

All disposal practices must be in accordance with national and local regulations. Do not let

the chemical enter drains or the environment.[1][5]

Quantitative Data
The following table summarizes key quantitative information for Ethyl 2-
(dimethylamino)acetate.

Property Value

Molecular Formula C6H13NO2

Molecular Weight 131.17 g/mol [7]

CAS Number 1421-89-2[6]

Density 0.93 g/cm³[8]

Boiling Point 188ºC at 760mmHg[9]

Flash Point 61.8ºC[9]

Refractive Index 1.42[8]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Ethyl 2-
(dimethylamino)acetate, from preparation to disposal.
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Safe Handling Workflow for Ethyl 2-(dimethylamino)acetate

1. Preparation

2. Handling

3. Storage

4. Disposal

Don Appropriate PPE

Prepare Well-Ventilated Area
(Fume Hood)

Verify Eyewash/Shower Access

Remove Ignition Sources

Use Spark-Proof Tools &
Ground Containers

Avoid Contact and Inhalation

Wash Hands After Handling

Keep in Tightly Closed Container

Collect Waste in Original Container

If waste is generated

Store in Cool, Dry, Well-Ventilated Area

Separate from Incompatibles

For subsequent use

Absorb Spills with Inert Material

Dispose via Approved Waste Plant

Click to download full resolution via product page

Caption: Logical workflow for safely handling Ethyl 2-(dimethylamino)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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